2-Fluoro-3-methoxy-4-methylphenyl boronic acid

• IUPAC Name: (2-fluoro-3-methoxy-4-methylphenyl)boronic acid
• InChI: InChI=1S/C8H10BFO3/c1-5-3-4-6(9(11)12)7(10)8(5)13-2/h3-4,11-12H,1-2H3
• InChI Key: GLPFHUUBGLZPDI-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=C(C=C1)C)OC)F)(O)O
• Molecular Formula: C8H10BFO3
• Molecular Weight: 183.97 g/mol

Description

2-Fluoro-3-methoxy-4-methylphenyl boronic acid is a chemical compound that is widely used in scientific research due to its unique properties. This compound is a boronic acid derivative that contains a fluorine atom, a methoxy group, and a methyl group attached to a phenyl ring. It is also known as FMMPB, and its chemical formula is C8H10BFO3.

Mechanism of Action

The mechanism of action of 2-Fluoro-3-methoxy-4-methylphenyl boronic acid is not well understood. However, it is believed to act as a Lewis acid, which can coordinate with electron-rich species such as alcohols, amines, and carboxylic acids.
Biochemical and physiological effects:
2-Fluoro-3-methoxy-4-methylphenyl boronic acid has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of proteasomes, which are responsible for the degradation of proteins in cells. This inhibition can lead to the accumulation of misfolded proteins and cell death. It has also been shown to inhibit the activity of certain enzymes, including the serine hydrolase ABHD6.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Fluoro-3-methoxy-4-methylphenyl boronic acid in lab experiments is its high stability and reactivity. It can be easily synthesized and stored for long periods without degradation. However, one limitation is that it can be expensive to synthesize, which may limit its use in some experiments.

Future Directions

There are several future directions for the use of 2-Fluoro-3-methoxy-4-methylphenyl boronic acid in scientific research. One area of interest is its use as a probe for studying proteasome function and its role in diseases such as cancer and neurodegenerative disorders. Another area of interest is its use as a ligand for catalytic reactions, including asymmetric synthesis and cross-coupling reactions. Additionally, its potential as a therapeutic agent for the treatment of various diseases is also being explored.

Synthesis Methods

The synthesis of 2-Fluoro-3-methoxy-4-methylphenyl boronic acid can be achieved through several methods. One such method is the Suzuki-Miyaura coupling reaction, which involves the coupling of an arylboronic acid with an aryl halide in the presence of a palladium catalyst. Another method involves the reaction of 2-fluoro-3-methoxy-4-methylphenol with boron tribromide followed by hydrolysis to obtain the boronic acid derivative.

Scientific Research Applications

2-Fluoro-3-methoxy-4-methylphenyl boronic acid has various applications in scientific research. It is used as a building block for the synthesis of various organic molecules, including pharmaceuticals, agrochemicals, and materials. It is also used as a ligand in catalytic reactions and as a probe in biological studies.